Cas no 2138187-87-6 (N-{2-[1-(2-methoxyethyl)cyclohexyl]ethyl}cyclobutanamine)

• Product Name: N-{2-[1-(2-methoxyethyl)cyclohexyl]ethyl}cyclobutanamine
• CAS No: 2138187-87-6
• MF: C₁₅H₂₉NO
• MW: 239.396864652634
• CID: 6405967
• PubChem ID: 165862883
• Update Time: 2025-10-28

N-{2-[1-(2-methoxyethyl)cyclohexyl]ethyl}cyclobutanamine Chemical and Physical Properties

Names and Identifiers

• EN300-800618
• N-{2-[1-(2-methoxyethyl)cyclohexyl]ethyl}cyclobutanamine
• 2138187-87-6

• Inchi： 1S/C15H29NO/c1-17-13-11-15(8-3-2-4-9-15)10-12-16-14-6-5-7-14/h14,16H,2-13H2,1H3
• InChI Key： CYVLDKRPLZHBGX-UHFFFAOYSA-N
• SMILES： O(C)CCC1(CCNC2CCC2)CCCCC1

Computed Properties

• Exact Mass: 239.224914549g/mol
• Monoisotopic Mass: 239.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 21.3Ų

Additional information on N-{2-[1-(2-methoxyethyl)cyclohexyl]ethyl}cyclobutanamine

N-{2-[1-(2-Methoxyethyl)cyclohexyl]ethyl}cyclobutanamine (CAS No. 2138187-87-6): A Comprehensive Overview

The compound N-{2-[1-(2-methoxyethyl)cyclohexyl]ethyl}cyclobutanamine, identified by the CAS registry number 2138187-87-6, is a complex organic molecule with a unique structure that has garnered attention in various scientific and industrial applications. This compound belongs to the class of amines, specifically secondary amines, and features a cyclobutane ring fused with an amine group. The molecule's structure includes a cyclohexyl group substituted with a 2-methoxyethyl chain, which adds complexity to its chemical profile.

Recent studies have highlighted the potential of this compound in the field of drug discovery. Its structural features, including the cyclobutane ring and the methoxy-substituted ethyl chain, suggest that it may exhibit unique pharmacokinetic properties. Researchers have explored its ability to act as a scaffold for developing bioactive molecules, particularly in the context of neurodegenerative diseases and inflammatory conditions. The cyclobutane ring, known for its strained geometry, has been shown to enhance the binding affinity of certain drugs to their target receptors.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The use of advanced catalytic systems has enabled chemists to achieve higher yields and better purity levels. Recent advancements in green chemistry have also led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste and energy consumption.

The physical properties of N-{2-[1-(2-methoxyethyl)cyclohexyl]ethyl}cyclobutanamine are well-documented. Its molecular weight is approximately 305 g/mol, and it exists as a white crystalline solid at room temperature. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various laboratory settings, including chromatographic separations and spectroscopic analyses.

From an applications perspective, this compound has found utility in several areas. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive compounds with potential therapeutic applications. Additionally, its unique structure makes it a valuable tool in academic research for studying molecular recognition and drug design principles.

Recent research has also explored the use of N-{2-[1-(2-methoxyethyl)cyclohexyl]ethyl}cyclobutanamine in materials science. Its ability to form stable complexes with metal ions has led to its investigation as a potential ligand in coordination chemistry. This opens up new possibilities for its use in catalysis and sensor technologies.

In conclusion, N-{2-[1-(2-methoxyethyl)cyclohexyl]ethyl}cyclobutanamine (CAS No. 2138187-87-6) is a versatile compound with a rich chemical profile and diverse applications. Its structural features, combined with recent advancements in synthesis and application techniques, position it as an important molecule in both academic research and industrial development.